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For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Furaltadone, a synthetic nitrofuran antibiotic, was once utilized in veterinary medicine to treat

and prevent bacterial and protozoan infections in food-producing animals. However, due to

significant concerns regarding its carcinogenicity and the persistence of its residues in edible

tissues, its use in animals intended for human consumption has been widely prohibited by

regulatory agencies across the globe. This technical guide provides an in-depth overview of the

banned status of furaltadone, detailing the regulatory landscape, the scientific rationale for its

prohibition based on toxicological evidence, its metabolic fate in animals, and the analytical

methodologies employed for residue detection.

Regulatory Prohibitions of Furaltadone
The use of furaltadone in food-producing animals is prohibited in numerous countries and

regions due to the potential risks to human health. Regulatory bodies have concluded that a

safe level of furaltadone residues in food cannot be established.
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Regulatory
Body

Jurisdiction
Regulation/De
cision

Year of
Ban/Restrictio
n

Key
Provisions

European

Medicines

Agency (EMA)

European Union

Council

Regulation

(EEC) No

2377/90;

Commission

Regulation (EU)

No 37/2010

1993

Furaltadone is

listed in Annex IV

of Regulation

(EEC) No

2377/90 (now

Table 2 of

Regulation (EU)

No 37/2010),

which includes

substances for

which no

maximum

residue limit

(MRL) can be

established. This

effectively bans

its use in food-

producing

animals.[1][2]

U.S. Food and

Drug

Administration

(FDA)

United States

Animal Medicinal

Drug Use

Clarification Act

(AMDUCA)

1992 (other

nitrofurans)

While a specific

date for

furaltadone is

less clear, the

FDA withdrew

approval for all

nitrofurans for

use in food-

producing

animals due to

carcinogenicity

concerns. Their

extra-label use is

prohibited.
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Ministry of

Agriculture and

Rural Affairs

China
Announcement

No. 193
2002

Prohibits the use

of furaltadone

and other

nitrofurans in all

food-producing

animals.[3]

Australian

Pesticides and

Veterinary

Medicines

Authority

(APVMA)

Australia 1992

The use of

nitrofurans,

including

furaltadone, in

food-producing

animals is not

permitted.[4]

Health Canada Canada
Food and Drug

Regulations
1997

5-nitrofuran

compounds are

banned for use in

any food-

producing

animal.[5]

Ministry of

Agriculture,

Livestock and

Food Supply

(MAPA)

Brazil
2018 (general

antimicrobials)

Brazil has moved

to ban the use of

antimicrobials as

growth

promoters in

animal feed.

Specific

regulations target

the prohibition of

nitrofurans.[6]

Ministry of

Agriculture,

Forestry and

Fisheries (MAFF)

Japan Japan has a

stringent system

for veterinary

drug residues

and does not

permit the use of
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unauthorized

substances like

furaltadone in

food-producing

animals.[7]

Toxicological Profile and Rationale for Prohibition
The primary driver for the global ban on furaltadone is its toxicological profile, particularly its

genotoxic and carcinogenic properties.

Carcinogenicity and Mutagenicity
Studies have demonstrated that furaltadone and its metabolites can cause cancer and

damage DNA.[3] The International Agency for Research on Cancer (IARC) has not specifically

classified furaltadone, but the nitrofuran class of compounds is recognized for its carcinogenic

potential.

The proposed mechanism for its carcinogenicity involves the metabolic activation of the 5-nitro

group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.
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